Cas no 2092103-27-8 (2-(4-Allylpiperazin-1-yl)pyridin-3-amine)

• Product Name: 2-(4-Allylpiperazin-1-yl)pyridin-3-amine
• CAS No: 2092103-27-8
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 4773127
• Update Time: 2025-10-30

2-(4-Allylpiperazin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-allylpiperazin-1-yl)pyridin-3-amine
• 2-(4-prop-2-enylpiperazin-1-yl)pyridin-3-amine
• 2-(4-Allylpiperazin-1-yl)pyridin-3-amine

• Inchi： 1S/C12H18N4/c1-2-6-15-7-9-16(10-8-15)12-11(13)4-3-5-14-12/h2-5H,1,6-10,13H2
• InChI Key： GTUQCFCOICJDSK-UHFFFAOYSA-N
• SMILES： N1(CC=C)CCN(C2C(=CC=CN=2)N)CC1

Computed Properties

• Exact Mass: 218.153146591 g/mol
• Monoisotopic Mass: 218.153146591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.4
• Molecular Weight: 218.30

Additional information on 2-(4-Allylpiperazin-1-yl)pyridin-3-amine

Introduction to 2-(4-Allylpiperazin-1-yl)pyridin-3-amine (CAS No. 2092103-27-8)

2-(4-Allylpiperazin-1-yl)pyridin-3-amine, also known by its CAS number 2092103-27-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an allylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(4-Allylpiperazin-1-yl)pyridin-3-amine can be represented as follows: C₁₃H₁₈N₄. The presence of the pyridine ring imparts basic properties to the molecule, while the allylpiperazine group enhances its lipophilicity and bioavailability. These characteristics make it an attractive candidate for various pharmaceutical applications, particularly in the development of central nervous system (CNS) drugs.

Recent studies have highlighted the potential of 2-(4-Allylpiperazin-1-yl)pyridin-3-amine in modulating neurotransmitter systems. Specifically, it has been shown to interact with serotonin (5-HT) receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. This interaction is crucial for its potential use in treating psychiatric disorders such as depression, anxiety, and schizophrenia. The compound's ability to selectively bind to these receptors suggests that it could offer a more targeted and effective therapeutic approach compared to existing treatments.

In addition to its serotonin receptor activity, 2-(4-Allylpiperazin-1-yl)pyridin-3-amine has also demonstrated promising results in preclinical studies for its neuroprotective properties. Research has shown that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have a dual role in both treating and preventing neurodegenerative conditions.

The pharmacokinetic profile of 2-(4-Allylpiperazin-1-yl)pyridin-3-amine has been extensively studied to understand its behavior in biological systems. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile and minimal side effects further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Allylpiperazin-1-yl)pyridin-3-amine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating a favorable safety profile and significant improvements in symptoms for patients with depression and anxiety disorders. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The development of 2-(4-Allylpiperazin-1-yl)pyridin-3-amine also highlights the importance of structure-based drug design in modern pharmaceutical research. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in optimizing the compound's structure to enhance its binding affinity and selectivity for target receptors. These approaches have not only improved the compound's efficacy but also reduced the likelihood of off-target effects.

In conclusion, 2-(4-Allylpiperazin-1-yl)pyridin-3-amine (CAS No. 2092103-27-8) represents a promising candidate in the development of novel therapeutics for various neurological and psychiatric disorders. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it a valuable addition to the arsenal of drugs available for treating these conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.